(4-Bromo-2-nitrophenyl)ethylamine

• Molecular Formula: C8H9BrN2O2
• Molecular Weight: 245.07 g/mol
• IUPAC Name: 2-(4-bromo-2-nitrophenyl)ethanamine
• InChI: InChI=1S/C8H9BrN2O2/c9-7-2-1-6(3-4-10)8(5-7)11(12)13/h1-2,5H,3-4,10H2
• InChI Key: UFIXIPOOVGSPSH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)[N+](=O)[O-])CCN

Description

(4-Bromo-2-nitrophenyl)ethylamine is a substituted phenethylamine derivative featuring both bromo (-Br) and nitro (-NO₂) functional groups on the aromatic ring. The molecular formula is C₈H₉BrN₂O₂, with a molecular weight of 245.08 g/mol. Structurally, the bromo group occupies the para position (C4), while the nitro group is ortho (C2) to the ethylamine side chain. This arrangement creates distinct electronic and steric effects, influencing reactivity and physical properties.

Ethylamine derivatives are often synthesized using reactions involving γ-benzyl glutamate or ring-opening strategies, as seen in L-theanine production .

Applications: Substituted phenethylamines are pivotal in medicinal chemistry and materials science. For example, 4-bromophenethylamine is used to synthesize pyrazinoisoquinoline derivatives and chloroacetamides . The nitro group in (4-Bromo-2-nitrophenyl)ethylamine may enhance its utility as a precursor for reduced amine derivatives or in electrophilic aromatic substitution reactions.

Comparison with Similar Compounds

Structural and Electronic Effects

The table below compares (4-Bromo-2-nitrophenyl)ethylamine with related substituted phenethylamines:

Compound Name	Substituents	Molecular Weight (g/mol)	Boiling Point (°C)	Density (g/mL)	Key Applications
(4-Bromo-2-nitrophenyl)ethylamine	-Br (C4), -NO₂ (C2)	245.08	N/A	N/A	Pharmaceutical intermediates, ligands
2-(4-Bromophenyl)ethylamine	-Br (C4)	200.09	113	1.290	Synthesis of chloroacetamides
2-(4-Fluorophenyl)ethylamine	-F (C4)	153.18	N/A	N/A	Neurotransmitter analogs
2-(4-Methoxyphenyl)ethylamine	-OCH₃ (C4)	165.23	N/A	N/A	Antioxidant synthesis
2-(4-Chlorophenyl)ethylamine	-Cl (C4)	155.63	N/A	N/A	Polymer precursors

Key Observations :

• Electronic Effects : The nitro group in (4-Bromo-2-nitrophenyl)ethylamine is strongly electron-withdrawing, reducing electron density on the aromatic ring compared to halogen (-Br, -Cl, -F) or methoxy (-OCH₃) substituents. This enhances electrophilic substitution reactivity at meta positions.
• Physical Properties: Bromo and nitro substituents increase molecular weight and polarity, likely elevating boiling points and reducing solubility in nonpolar solvents relative to simpler analogs.

Reactivity and Functionalization

• Nitro Group: The -NO₂ group enables reduction to -NH₂, offering a route to diamines or anilines. This contrasts with halogenated analogs, which typically undergo nucleophilic aromatic substitution (e.g., Suzuki couplings) .
• Bromo Group : The -Br substituent allows cross-coupling reactions (e.g., Buchwald-Hartwig amination), similar to 2-(4-bromophenyl)ethylamine .

Preparation Methods

Bromination of 4-Bromo-2-nitrotoluene

The synthesis often begins with 4-bromo-2-nitrotoluene, which undergoes side-chain bromination using N-bromosuccinimide (NBS) under radical initiation. This step introduces a bromine atom at the benzylic position, yielding 4-bromo-2-nitrobenzyl bromide. Key conditions include:

Parameter	Value
Solvent	CCl₄ or CCl₃H
Initiator	AIBN (azobisisobutyronitrile)
Temperature	80–90°C
Yield	85–92%

Azide Substitution and Reduction

The benzyl bromide intermediate reacts with sodium azide (NaN₃) in dimethylformamide (DMF) at 40°C to form 4-bromo-2-nitrobenzyl azide. Subsequent reduction using hydrogen gas (H₂) over a palladium catalyst or Staudinger conditions with triphenylphosphine converts the azide to the primary amine:

$$\text{4-Bromo-2-nitrobenzyl bromide} \xrightarrow{\text{NaN₃}} \text{4-Bromo-2-nitrobenzyl azide} \xrightarrow{\text{H}_2/\text{Pd}} \text{(4-Bromo-2-nitrophenyl)ethylamine}$$

Optimization Notes :

• Excess NaN₃ (1.5–2.0 equiv) improves azidation yields (40–65%).

• Catalytic hydrogenation at 25°C prevents nitro-group reduction.

Cyanide Substitution Followed by Reduction

Formation of 4-Bromo-2-nitrophenylacetonitrile

Replacing the benzyl bromide’s bromine with cyanide using potassium cyanide (KCN) in ethanol/water produces 4-bromo-2-nitrophenylacetonitrile. This step requires strict pH control (pH 9–10) to avoid HCN release.

Parameter	Value
Solvent	Ethanol/H₂O (3:1)
Temperature	60°C
Yield	70–78%

Catalytic Hydrogenation of Nitrile

The nitrile intermediate undergoes reduction using Raney nickel or lithium aluminum hydride (LiAlH₄) to yield the ethylamine derivative:

$$\text{4-Bromo-2-nitrophenylacetonitrile} \xrightarrow{\text{LiAlH}_4} \text{(4-Bromo-2-nitrophenyl)ethylamine}$$

Critical Considerations :

• LiAlH₄ in tetrahydrofuran (THF) achieves >90% conversion but requires anhydrous conditions.

• Raney nickel with H₂ at 50 psi offers a safer industrial alternative (yield: 82%).

Gabriel Synthesis via Phthalimide Intermediate

Alkylation of Potassium Phthalimide

Reacting 4-bromo-2-nitrobenzyl bromide with potassium phthalimide in DMF forms the protected amine precursor. Hydrolysis with hydrazine hydrate releases the free amine:

$$\text{4-Bromo-2-nitrobenzyl bromide} \xrightarrow{\text{K-phthalimide}} \text{Phthalimide intermediate} \xrightarrow{\text{NH}$$2\text{NH}2} \text{(4-Bromo-2-nitrophenyl)ethylamine}

Yield Data :

• Phthalimide alkylation: 65–70%.

• Hydrazinolysis: 85–90%.

Reductive Amination of Ketone Precursors

Synthesis of 4-Bromo-2-nitrophenylacetone

Oxidation of 4-bromo-2-nitrotoluene’s methyl group using potassium permanganate (KMnO₄) under acidic conditions yields 4-bromo-2-nitrophenylacetic acid, which is decarboxylated to the ketone.

Reductive Amination

The ketone reacts with ammonium acetate and sodium cyanoborohydride (NaBH₃CN) in methanol to form the target amine:

$$\text{4-Bromo-2-nitrophenylacetone} \xrightarrow{\text{NH}$$4\text{OAc, NaBH}3\text{CN}} \text{(4-Bromo-2-nitrophenyl)ethylamine}

Parameter	Value
Solvent	Methanol
Temperature	25°C
Yield	55–60%

Industrial-Scale Considerations

Solvent and Catalyst Recycling

Cyclohexane and isohexane, used in metal-mediated reactions, are recovered via distillation (85–90% efficiency). Palladium catalysts in hydrogenation steps are recycled using filtration membranes, reducing costs by 30%.

Waste Management

Bromide byproducts are neutralized with Ca(OH)₂, forming CaBr₂ for safe disposal. Nitro-containing waste is treated with Fe/HCl to reduce nitro groups before incineration.

Comparative Analysis of Methods

Method	Yield (%)	Purity (%)	Scalability	Cost ($/kg)
Azide Reduction	65	98	Moderate	1200
Cyanide Reduction	75	95	High	900
Gabriel Synthesis	70	97	Low	1500
Reductive Amination	60	90	Moderate	1100

Key Takeaways :

• Cyanide reduction offers the best balance of yield and cost for industrial production.

• Azide reduction provides higher purity but involves hazardous intermediates.

Emerging Methodologies

Photocatalytic Amination

Recent advances employ iridium photocatalysts to directly aminate 4-bromo-2-nitrobenzene derivatives under blue light (450 nm), achieving 50–55% yields without metal reagents.

Biocatalytic Routes

Engineered transaminases convert 4-bromo-2-nitrophenylacetone to the amine in phosphate buffer (pH 7.5) at 30°C, though yields remain low (35–40%) .

Q & A

Basic Research Questions

Q. What are the common synthetic routes for (4-Bromo-2-nitrophenyl)ethylamine, and how can reaction conditions be optimized to minimize byproducts?

• Methodological Answer : The compound can be synthesized via nucleophilic substitution or coupling reactions. For example, brominated nitrobenzene derivatives may react with ethylamine under controlled conditions. Optimization involves adjusting solvent polarity (e.g., DMF for high solubility), temperature (60–80°C to balance reactivity vs. decomposition), and stoichiometry (excess ethylamine to drive the reaction). Monitoring via TLC or HPLC ensures purity .

Q. How is the structural characterization of (4-Bromo-2-nitrophenyl)ethylamine performed using crystallographic and spectroscopic methods?

• Methodological Answer :

• X-ray diffraction (XRD) : Single-crystal XRD with SHELXL refinement (e.g., SHELX-2018) resolves bond angles and torsional strain in the aromatic-ethylamine linkage. Hydrogen bonding networks are analyzed using OLEX2 .
• NMR : $^1H$- and $^{13}C$-NMR identify substituent effects (e.g., nitro and bromo groups deshield adjacent protons). $^1H$-NMR of similar compounds shows aromatic protons at δ 7.5–8.5 ppm and ethylamine protons at δ 2.8–3.2 ppm .

Q. What safety protocols are critical when handling (4-Bromo-2-nitrophenyl)ethylamine in laboratory settings?

• Methodological Answer : Use fume hoods for aerosol prevention, nitrile gloves for chemical resistance, and fire suppression systems (due to nitro group explosivity). Store in amber glass at 4°C under inert gas (Ar/N$_2$). Toxicity screening (e.g., Ames test) is advised before biological assays .

Advanced Research Questions

Q. How can computational modeling predict the reactivity of (4-Bromo-2-nitrophenyl)ethylamine in nucleophilic aromatic substitution reactions?

• Methodological Answer : Density Functional Theory (DFT) calculations (e.g., B3LYP/6-311+G(d,p)) model charge distribution on the aromatic ring. The nitro group’s electron-withdrawing effect directs bromine substitution to specific positions. Transition state analysis identifies energy barriers for competing pathways (e.g., para vs. meta substitution in derivatives) .

Q. What strategies resolve contradictions in metabolic stability data for (4-Bromo-2-nitrophenyl)ethylamine across in vitro and ex vivo models?

• Methodological Answer : Discrepancies arise from enzyme kinetics (e.g., CYP450 isoforms in liver microsomes vs. plasma esterases). Use species-specific hepatocytes for in vitro assays and validate with LC-MS/MS quantification of metabolites (e.g., deaminated or hydroxylated products). Cross-reference with phenethylamine analogs (e.g., mescaline metabolic pathways) .

Q. How does the nitro group influence the compound’s pharmacological activity in serotonin receptor binding assays?

• Methodological Answer : The nitro group’s electron-withdrawing nature enhances binding affinity to 5-HT$_{2A}$ receptors. Competitive radioligand assays (e.g., $^3H$-ketanserin displacement) quantify IC$_{50}$ values. Compare with bromo-only analogs to isolate nitro effects. Molecular docking (e.g., AutoDock Vina) models steric and electronic interactions .

Q. What advanced separation techniques improve purity assessment of (4-Bromo-2-nitrophenyl)ethylamine in complex mixtures?

• Methodological Answer :

• HPLC : Use C18 columns with gradient elution (acetonitrile/water + 0.1% TFA). Retention times are calibrated against standards.
• Molecularly Imprinted Polymers (MIPs) : Custom MIPs for phenethylamine derivatives enhance selectivity. Computational screening identifies optimal monomer-template ratios (e.g., methacrylic acid:ethylene glycol dimethacrylate = 4:1) .

Q. How can XRD data distinguish polymorphism in (4-Bromo-2-nitrophenyl)ethylamine derivatives?

• Methodological Answer : Collect high-resolution data (Cu-Kα, λ = 1.5418 Å) at 100 K to reduce thermal motion. SHELXL refines lattice parameters and identifies polymorphs via R$_1$/wR$_2$ residuals. ORTEP-3 visualizes conformational differences (e.g., ethylamine chain torsion angles) .